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Introduction
Peroxidases are a ubiquitous class of enzymes that catalyze the oxidation of a wide variety of

substrates in the presence of hydrogen peroxide (H₂O₂). Their activity is crucial in a range of

biological processes, including immune response, hormone synthesis, and the removal of

reactive oxygen species. Consequently, the accurate measurement of peroxidase activity is

essential in diverse fields such as biochemistry, clinical diagnostics, and drug development.

This application note provides a detailed protocol for the 3-methyl-2-benzothiazolinone

hydrazone (MBTH) assay, a sensitive and reliable method for determining peroxidase activity.

The MBTH assay is based on the principle of oxidative coupling. In the presence of peroxidase

and hydrogen peroxide, MBTH is oxidatively coupled with a co-substrate, such as 3-

(dimethylamino)benzoic acid (DMAB) or N-ethyl-N-(3-sulfopropyl)aniline (ALPS), to form an

intensely colored indamine dye.[1][2] The rate of color formation is directly proportional to the

peroxidase activity and can be quantified spectrophotometrically.

Principle of the Assay
The core of the MBTH assay is a peroxidase-catalyzed reaction. The peroxidase enzyme first

reacts with hydrogen peroxide to form an activated enzyme-substrate complex. This complex

then oxidizes MBTH, which in turn couples with a chromogenic substrate (e.g., DMAB) to

produce a stable, colored product. The intensity of the color, measured by its absorbance at a
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specific wavelength, is indicative of the amount of product formed and thus the activity of the

peroxidase enzyme.
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Peroxidase Catalytic Cycle
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Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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